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Compound of Interest

Compound Name:
Benzyl tetrahydro-2H-pyran-4-

carboxylate

Cat. No.: B1290441 Get Quote

Essential Safety and Handling Guide for Benzyl
tetrahydro-2H-pyran-4-carboxylate
This guide provides crucial safety, handling, and disposal information for Benzyl tetrahydro-
2H-pyran-4-carboxylate, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is vital for ensuring laboratory safety and

procedural accuracy.

Immediate Safety Precautions: Before handling, ensure a well-ventilated area, preferably a

chemical fume hood, is in operation.[1] Emergency equipment, including an eyewash station

and a safety shower, must be readily accessible.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential when handling Benzyl
tetrahydro-2H-pyran-4-carboxylate. The following table summarizes the recommended PPE.
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PPE Category Type and Specifications Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses. Must conform to

EN166 (EU) or NIOSH (US)

standards.[1][2]

Protects against potential

splashes of the compound,

which may be irritating to the

eyes.[1][3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile or butyl rubber).[1]

For full contact, butyl rubber

with a minimum layer thickness

of 0.3 mm is recommended.

For splash contact, nitrile

rubber with a minimum layer

thickness of 0.4 mm is

suitable.

Prevents skin contact.[1]

Disposable nitrile gloves offer

good protection for short-term

use.[1]

Skin and Body Protection
A laboratory coat or impervious

clothing should be worn.[2]

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

Generally not required if

handled in a fume hood.[1] If

there is a risk of generating

dust or aerosols outside a

fume hood, an air-purifying

respirator with appropriate

cartridges should be used.

Minimizes inhalation of the

compound. Engineering

controls like fume hoods are

the primary defense.[1]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of Benzyl tetrahydro-2H-pyran-4-carboxylate from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area at 2-8°C.[4]
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Log the compound in your chemical inventory.

2. Preparation for Use:

Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Conduct all weighing and solution preparation inside a certified chemical fume hood.[1]

Use dedicated spatulas and weighing paper.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

3. Experimental Use:

Handle all solutions containing the compound with the same level of precaution as the solid

form.

Wash hands and any exposed skin thoroughly after handling.[5][6]

Accidental Release and First Aid Measures
Spills: In case of a small spill, restrict access to the area. Wearing appropriate PPE, cover

the spill with an absorbent material like vermiculite or sand.[1] Carefully collect the absorbed

material into a designated hazardous waste container.[1] Clean the spill area with a suitable

solvent and collect the cleaning materials as hazardous waste.[1]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice.[5]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[5]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[5]
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure laboratory safety.

Waste Segregation: Collect all solid waste contaminated with the compound (e.g., gloves,

pipette tips, weighing paper) in a designated, leak-proof hazardous waste container.[1]

Liquid Waste: Collect all liquid waste containing the compound in a separate, clearly labeled

hazardous waste container.[1]

Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do

not mix with other waste. Handle uncleaned containers as you would the product itself.

Physical and Chemical Properties
Property Value

Molecular Formula C₁₃H₁₆O₃

Molecular Weight 220.26 g/mol [4][7]

Storage Temperature 2-8°C[4]

Appearance White to brown solid (for similar compounds)[5]

Melting Point/Range 87 - 89 °C (for a similar compound)[5]

Boiling Point/Range 115 °C @ 20 mmHg (for a similar compound)[5]

Experimental Workflow
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Caption: Workflow for handling Benzyl tetrahydro-2H-pyran-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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